2-(1-azocanylmethyl)-5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepine

• IUPAC Name: 2-(azocan-1-ylmethyl)-5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepine
• InChI: InChI=1S/C15H26N4/c1-2-4-8-18(9-5-3-1)13-14-11-15-12-16-7-6-10-19(15)17-14/h11,16H,1-10,12-13H2
• InChI Key: BFEVDCUNVPZJGG-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CCC1)CC2=NN3CCCNCC3=C2
• Molecular Formula: C15H26N4
• Molecular Weight: 262.39 g/mol

Description

Benzodiazepines are a class of psychoactive drugs with a core chemical structure consisting of a benzene ring fused to a diazepine ring. They are widely used in medicine due to their sedative, hypnotic (sleep-inducing), anxiolytic (anti-anxiety), anticonvulsant, and muscle relaxant properties.

Synthesis Analysis

Benzodiazepines and their derivatives can be synthesized through various methods. One common method involves a three-step reaction sequence, engaging multiple reactive centers. This process has been used for the synthesis of alicyclic derivatives of quinazolinotriazolobenzodiazepine.

Molecular Structure Analysis

Benzodiazepines have a cyclic structure that includes one benzene cycle (benzo) plus a heterocycle where two atoms are nitrogen (diazepine), normally in 1 and 4 positions.

Chemical Reactions Analysis

Benzodiazepines can undergo various chemical reactions. For instance, a new 1,4-diazepene skeleton was established via a Knoevenagel condensation of readily available fragments, followed by an intramolecular aza-Wittig reaction.

Mechanism of Action

The mechanism of action of benzodiazepines is generally believed to involve the enhancement of the neurotransmitter gamma-aminobutyric acid (GABA) at the GABA A receptor, resulting in sedative, hypnotic, anxiolytic, anticonvulsant, and muscle relaxant properties.

Future Directions

Research into benzodiazepines and their derivatives continues to be an active area of study. New synthetic methods are being developed, and new potential applications are being explored.